![molecular formula C5H5ClN4O B3317905 4-Amino-2-chloropyrimidine-5-carboxamide CAS No. 98027-38-4](/img/structure/B3317905.png)
4-Amino-2-chloropyrimidine-5-carboxamide
Overview
Description
4-Amino-2-chloropyrimidine-5-carboxamide is a building block related to Favipiravir . Favipiravir is used for the treatment of advanced Ebola virus infection in a small animal model .
Synthesis Analysis
The synthesis of pyrimidines, including 4-Amino-2-chloropyrimidine-5-carboxamide, involves various methods . One effective and smooth synthesis of functionally vital pyrimidines has been reported by 4-HO-TEMPO-facilitated [3 + 3] annulation of commercial-grade amidines with saturated ketones under Cu-catalysis .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The molecular structure of 4-Amino-2-chloropyrimidine-5-carboxamide is represented by the formula C5H3ClN4 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Amino-2-chloropyrimidine-5-carboxamide include a molecular weight of 154.56 . It is a solid substance . More detailed properties such as melting point, boiling point, and solubility are not available in the retrieved sources.Scientific Research Applications
Antimicrobial Activity
4-Amino-2-chloropyrimidine-5-carboxamide and its derivatives have been studied for their antimicrobial properties. Synthesized derivatives, such as those in the thieno[2,3-d]pyrimidine series, have demonstrated significant antimicrobial activity against various microorganisms. For instance, specific compounds in this series showed higher activity than reference drugs against strains like Proteus vulgaris and Pseudomonas aeruginosa, as well as against Bacillus subtilis and Candida albicans fungi (Kolisnyk et al., 2015).
Synthesis of Heterocyclic Compounds
The compound and its analogs are key in synthesizing various heterocyclic compounds. For example, the synthesis of novel pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines was achieved using 4-Amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide, a derivative of 4-Amino-2-chloropyrimidine-5-carboxamide, as a precursor (Zaki et al., 2015).
Antitumor Activities
Some derivatives of 4-Amino-2-chloropyrimidine-5-carboxamide have been explored for their potential in cancer treatment. For instance, pyrazolo[1,5-a]-pyrimidine derivatives, synthesized from 5-amino-3-(arylamino)-1H-pyrazole-4-carboxamides, were screened for their in vitro antitumor activities against different human cancer cell lines, showing promising results (Hafez et al., 2013).
Formation of Biochemical Compounds
In a historical context, 4-Amino-2-chloropyrimidine-5-carboxamide and similar compounds have been significant in understanding the formation of biochemical compounds on the primitive Earth. Research dating back to 1962 discussed the synthesis of adenine and other purines under primitive Earth conditions, highlighting the importance of precursors like 4-aminoimidazole-5-carboxamide in these processes (Oró & Kimball, 1962).
Kinase Inhibition
Derivatives of 4-Amino-2-chloropyrimidine-5-carboxamide, such as 2,4-disubstituted-5-fluoropyrimidines, have been investigated for their role as kinase inhibitors. These compounds, related to anticancer agents like 5-fluorouracil, have potential in cancer therapy (Wada et al., 2012).
Safety and Hazards
4-Amino-2-chloropyrimidine-5-carboxamide is considered hazardous. It is harmful if swallowed, inhaled, or absorbed through the skin. It causes eye, skin, and respiratory tract irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and storing in a well-ventilated place .
properties
IUPAC Name |
4-amino-2-chloropyrimidine-5-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN4O/c6-5-9-1-2(4(8)11)3(7)10-5/h1H,(H2,8,11)(H2,7,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEQWNBBMRHGRPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)Cl)N)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901274320 | |
Record name | 4-Amino-2-chloro-5-pyrimidinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901274320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-chloropyrimidine-5-carboxamide | |
CAS RN |
98027-38-4 | |
Record name | 4-Amino-2-chloro-5-pyrimidinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98027-38-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-chloro-5-pyrimidinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901274320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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